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Compound of Interest

Compound Name: Z-VDVAD-AFC

Cat. No.: B1516873

Z-VDVAD-AFC Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability, storage, and use of the fluorogenic
caspase-2 substrate, Z-VDVAD-AFC.

Frequently Asked Questions (FAQs)

Q1: What is Z-VDVAD-AFC and what is its primary application?

Al: Z-VDVAD-AFC is a fluorogenic substrate used to measure the activity of caspase-2, a key
enzyme involved in apoptotic signaling pathways. The substrate consists of the peptide
sequence Val-Asp-Val-Ala-Asp (VDVAD) linked to 7-amino-4-trifluoromethylcoumarin (AFC).
When cleaved by active caspase-2, AFC is released and emits a measurable fluorescent
signal.

Q2: What are the recommended storage conditions for Z-VDVAD-AFC powder?

A2: To ensure long-term stability, the lyophilized Z-VDVAD-AFC powder should be stored at
-20°C or -80°C, protected from light and moisture.

Q3: How should | reconstitute and store Z-VDVAD-AFC?

A3: Z-VDVAD-AFC is typically reconstituted in sterile, high-quality dimethyl sulfoxide (DMSO).
For long-term storage, it is recommended to prepare a concentrated stock solution (e.g., 10
mM), aliquot it into single-use volumes to avoid repeated freeze-thaw cycles, and store at
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-80°C for up to six months. For short-term storage, aliquots can be kept at -20°C for up to one
month.

Q4: What are the excitation and emission wavelengths for the cleaved AFC fluorophore?

A4: The liberated AFC fluorophore has an excitation maximum of approximately 400 nm and an
emission maximum of around 505 nm.[1]

Q5: Is Z-VDVAD-AFC specific to caspase-27?

A5: While the VDVAD sequence is a preferred cleavage site for caspase-2, there can be some
cross-reactivity with other caspases, such as caspase-3.[2] It is advisable to use specific
inhibitors or other complementary methods to confirm the primary contribution of caspase-2
activity in your experimental system.

Stability and Storage Conditions

Proper handling and storage of Z-VDVAD-AFC are crucial for obtaining reliable and
reproducible experimental results. The following table summarizes the recommended

conditions.
Storage ) . ..
Form Duration Special Conditions
Temperature
N Protect from light and
Lyophilized Powder -20°C Up to 1 year ]
moisture.
Protect from light and
-80°C > 1 year ]
moisture.
) ) Aliquot to avoid
Reconstituted in
-20°C Up to 1 month freeze-thaw cycles.
DMSO -
Protect from light.
Aliquot to avoid
-80°C Up to 6 months freeze-thaw cycles.

Protect from light.
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Troubleshooting Guide

This guide addresses common issues encountered during caspase-2 assays using Z-VDVAD-

AFC.

Problem

Potential Cause(s)

Recommended Solution(s)

Low or No Fluorescent Signal

- Inactive or degraded Z-
VDVAD-AFC substrate.-
Insufficient caspase-2 activity
in the sample.- Incorrect filter
settings on the fluorometer.-
Inactive DTT in the reaction
buffer.

- Use a fresh aliquot of Z-
VDVAD-AFC.- Ensure proper
induction of apoptosis to
activate caspase-2.- Verify
excitation and emission
wavelengths (Ex: 400 nm, Em:
505 nm).- Prepare fresh
reaction buffer with a new
stock of DTT.

High Background
Fluorescence

- Autohydrolysis of the Z-
VDVAD-AFC substrate.-
Contamination of reagents or
samples.- Autofluorescence

from the sample or plate.

- Prepare fresh substrate
solution for each experiment.-
Use high-purity reagents and
sterile techniques.- Include a
"no enzyme" control to
measure background.- Use
black microplates designed for

fluorescence assays.

High Variability Between

Replicates

- Inconsistent pipetting
volumes.- Uneven cell seeding
or lysis.- Temperature

fluctuations during the assay.

- Use calibrated pipettes and
ensure accurate dispensing.-
Ensure uniform cell density
and complete cell lysis.-
Maintain a constant and
optimal temperature (e.g.,

37°C) during incubation.

Signal Plateaus Too Quickly

- Substrate concentration is
limiting.- High caspase-2

activity in the sample.

- Increase the final
concentration of Z-VDVAD-
AFC.- Dilute the cell lysate to
reduce the enzyme

concentration.
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Experimental Protocols
Caspase-2 Activity Assay in Cell Lysates

This protocol provides a general guideline for measuring caspase-2 activity in cell lysates using
Z-VDVAD-AFC.

Materials:
e Cells of interest
o Apoptosis-inducing agent

o Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA,
10% glycerol)

o 2X Reaction Buffer (e.g., 100 mM HEPES, pH 7.4, 200 mM NacCl, 0.2% CHAPS, 2 mM
EDTA, 20% glycerol)

 Dithiothreitol (DTT), 1 M stock

e Z-VDVAD-AFC, 10 mM stock in DMSO
e Black 96-well microplate

Procedure:

o Cell Culture and Treatment: Plate cells at an appropriate density and treat with an apoptosis-
inducing agent to activate caspase-2. Include an untreated control group.

e Cell Lysis:

[e]

Harvest cells by centrifugation.

o

Wash the cell pellet with ice-cold PBS.

[¢]

Resuspend the cell pellet in ice-cold Cell Lysis Buffer (e.g., 50 pL per 1-5 x 1076 cells).[1]

[¢]

Incubate on ice for 10-15 minutes.
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o Centrifuge at 10,000 x g for 5 minutes at 4°C.

o Collect the supernatant (cell lysate) for the assay.

e Assay Preparation:

o Prepare the 2X Reaction Buffer with DTT immediately before use (final concentration of
DTT should be 10 mM).[1]

o In a black 96-well plate, add 50 uL of cell lysate to each well.
o Add 50 pL of the 2X Reaction Buffer with DTT to each well.
o Substrate Addition and Incubation:

o Add 5 pL of 1 mM Z-VDVAD-AFC stock solution to each well for a final concentration of 50
MM.[1]

o Incubate the plate at 37°C for 1-2 hours, protected from light.
e Fluorescence Measurement:

o Measure the fluorescence using a microplate reader with an excitation wavelength of 400
nm and an emission wavelength of 505 nm.[1]

o The fold-increase in caspase-2 activity can be determined by comparing the fluorescence
of the treated samples to the untreated control.

Visualizations
Caspase-2 Activation Pathway

Caspase-2 is an initiator caspase that can be activated through the formation of a protein
complex called the PIDDosome in response to cellular stress, such as DNA damage.[3][4]
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Caspase-2 Activation via the PIDDosome Pathway
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Workflow for a Fluorometric Caspase-2 Assay
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Troubleshooting Logic for Caspase-2 Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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